[Tyr11]-Somatostatin

• Molecular Formula: C76H104N18O20S2
• Molecular Weight: 1653.9 g/mol
• InChI: InChI=1S/C76H104N18O20S2/c1-40(79)64(101)82-36-61(100)83-58-38-115-116-39-59(76(113)114)92-72(109)57(37-95)91-75(112)63(42(3)97)94-71(108)54(32-45-24-26-47(98)27-25-45)90-74(111)62(41(2)96)93-66(103)51(23-13-15-29-78)84-69(106)55(33-46-35-81-49-21-11-10-20-48(46)49)88-68(105)53(31-44-18-8-5-9-19-44)86-67(104)52(30-43-16-6-4-7-17-43)87-70(107)56(34-60(80)99)89-65(102)50(85-73(58)110)22-12-14-28-77/h4-11,16-21,24-27,35,40-42,50-59,62-63,81,95-98H,12-15,22-23,28-34,36-39,77-79H2,1-3H3,(H2,80,99)(H,82,101)(H,83,100)(H,84,106)(H,85,110)(H,86,104)(H,87,107)(H,88,105)(H,89,102)(H,90,111)(H,91,112)(H,92,109)(H,93,103)(H,94,108)(H,113,114)/t40-,41+,42+,50?,51?,52?,53-,54?,55?,56-,57?,58-,59-,62-,63-/m0/s1
• InChIKey: YYMCVZDODOMTDK-DZJGLZQPSA-N

[Tyr11]-Somatostatin: Pan-Receptor Radioligand

[Tyr11]-Somatostatin (CAS 59481-27-5) is a synthetic tetradecapeptide analog of native somatostatin-14 (SRIF-14) in which the eleventh amino acid (threonine) is replaced by tyrosine [1]. This single-residue substitution enables site-specific radioiodination at the center of the peptide backbone, producing the high-affinity radioligand [125I-Tyr11]SRIF, without disrupting the critical disulfide bridge (Cys3-Cys14) required for receptor recognition [2]. Unlike clinically used somatostatin analogs such as octreotide and lanreotide, which are highly SSTR2-selective, [Tyr11]-Somatostatin and its iodinated form exhibit near-equal, low-nanomolar-to-picomolar binding affinity across all five human somatostatin receptor subtypes (SSTR1-5), making it the definitive pan-receptor radioligand for somatostatin receptor pharmacology [3].

1

Central-backbone iodination: Tyr11 substitution permits site-specific radioiodination while preserving native cyclic structure and receptor recognition.

Enables preparation of [125I-Tyr11]SRIF without disrupting disulfide bridge.

2

Pan-receptor binding context: Reported near-equal affinity across SSTR1-5 supports unbiased subtype profiling in a single assay.

Reported as a pan-receptor radioligand for somatostatin receptor pharmacology.

3

Slow dissociation profile: Reported 10-fold slower off-rate than N-terminal analogs aids wash steps and low-abundance receptor detection.

Supports autoradiographic and wash-based binding assay workflows.

• [1] Presky DH, Schonbrunn A. Iodination of [Tyr11]somatostatin yields a super high affinity ligand for somatostatin receptors in GH4C1 pituitary cells. Mol Pharmacol. 1988 Nov;34(5):651-8. PMID: 2904115. View Source
• [2] Liapakis G, Politou E, Thermos K. Characterization of [125I]Tyr11-somatostatin binding sites in the rabbit retina. Neuropeptides. 1992 Jan;21(1):13-9. doi:10.1016/0143-4179(92)90148-p. PMID: 1346715. View Source
• [3] Smith-Jones PM, Bischof C, Leimer M, et al. DOTA-lanreotide: a novel somatostatin analog for tumor diagnosis and therapy. Endocrinology. 1999 Nov;140(11):5136-48. doi:10.1210/endo.140.11.7126. PMID: 10537142. View Source

Why [Tyr11]-Somatostatin Cannot Be Replaced

Generic substitution among somatostatin analogs is not scientifically valid because the position and nature of the amino acid substitution dictate the compound's receptor subtype selectivity profile, radiolabeling chemistry, and binding kinetic profile. Clinical somatostatin analogs (octreotide, lanreotide, pasireotide) were engineered for SSTR2/SSTR5-biased agonism and extended plasma half-life, not for unbiased receptor labeling [1]. [Tyr11]-Somatostatin is unique in bearing a single tyrosine substitution at position 11 that permits central-backbone radioiodination while preserving the native cyclic structure; this yields a radioligand ([125I-Tyr11]SRIF) with a 10-fold slower dissociation rate (koff = 0.002 vs 0.02 min⁻¹) and 5-fold higher receptor affinity (Kd = 70 vs 350 pM) compared to the N-terminal-labeled [125I-Tyr1]SRIF analog [2]. Furthermore, [125I-Tyr11]SRIF is the only somatostatin radioligand documented to have indistinguishable binding affinities across all SRIF receptor subtypes—a property essential for unbiased detection and quantification of receptor heterogeneity in tissues co-expressing multiple somatostatin receptor subtypes [3]. These differential features mean that substituting [Tyr11]-Somatostatin with a generic somatostatin analog or an alternative radioligand would fundamentally alter the receptor populations detected, the quantitative binding parameters obtained, and the interpretation of subtype-specific pharmacology.

Subtype-biased analogs

Octreotide and lanreotide exhibit high SSTR2 selectivity; their use may not detect SSTR1, SSTR3, and SSTR4 populations, biasing receptor profiling.

Alternative radiolabeling site

N-terminal-labeled [125I-Tyr1]SRIF shows faster dissociation and lower affinity; this may reduce signal-to-noise in wash protocols compared to Tyr11-labeled ligand.

Lack of pan-receptor alternatives

No other available radioligand has been reported with experimentally verified equal-affinity binding across all SSTR subtypes, limiting complete receptor quantification.

• [1] Strosberg J, Kvols L. Antiproliferative effect of somatostatin analogs in gastroenteropancreatic neuroendocrine tumors. World J Gastroenterol. 2010;16(24):2963-2970. doi:10.3748/wjg.v16.i24.2963. View Source
• [2] Presky DH, Schonbrunn A. Iodination of [Tyr11]somatostatin yields a super high affinity ligand for somatostatin receptors in GH4C1 pituitary cells. Mol Pharmacol. 1988 Nov;34(5):651-8. PMID: 2904115. View Source
• [3] Raynor K, Coy DC, Reisine T. Analogues of somatostatin bind selectively to brain somatostatin receptor subtypes. J Neurochem. 1992 Oct;59(4):1241-50. doi:10.1111/j.1471-4159.1992.tb08433.x. PMID: 1357093. View Source

[Tyr11]-Somatostatin Differentiation Evidence

Superior Binding Kinetics vs [125I-Tyr1]SRIF

The iodinated form of [Tyr11]-Somatostatin, [125I-Tyr11]SRIF, demonstrates a 5-fold higher equilibrium binding affinity (Kd = 70 pM) compared to the N-terminal-labeled analog [125I-Tyr1]SRIF (Kd = 350 pM) at somatostatin receptors on intact GH4C1 rat pituitary tumor cells [1]. This affinity enhancement is driven primarily by a 10-fold slower dissociation rate constant (koff = 0.002 min⁻¹ for [125I-Tyr11]SRIF vs koff = 0.02 min⁻¹ for [125I-Tyr1]SRIF), while association rate constants are comparable (kon = 1.7 × 10⁸ vs 0.8 × 10⁸ M⁻¹min⁻¹) [1]. The slower dissociation translates into a more stable ligand-receptor complex, which is critical for wash steps in binding assays and for autoradiographic detection of low-abundance receptors.

Binding kinetics vs [125I-Tyr1]SRIF

Head-to-head

[125I-Tyr11]SRIF: Kd 70 pM, koff 0.002 min⁻¹ [125I-Tyr1]SRIF: Kd 350 pM, koff 0.02 min⁻¹ 10-fold slower dissociation, 5-fold higher affinity

Supports higher signal retention in wash-based assays

Reported in GH4C1 pituitary cells; context-dependent

Evidence Dimension	Equilibrium binding affinity (Kd) and dissociation kinetics (koff) at somatostatin receptors
Target Compound Data	[125I-Tyr11]SRIF: Kd = 70 pM; koff = 0.002 min⁻¹; kon = 1.7 × 10⁸ M⁻¹min⁻¹
Comparator Or Baseline	[125I-Tyr1]SRIF: Kd = 350 pM; koff = 0.02 min⁻¹; kon = 0.8 × 10⁸ M⁻¹min⁻¹
Quantified Difference	5-fold higher affinity (70 vs 350 pM); 10-fold slower dissociation (0.002 vs 0.02 min⁻¹); ~2-fold faster association
Conditions	GH4C1 clonal rat pituitary tumor cells; binding at 37°C; trace concentrations <50 pM; equilibrium time 6 h for [125I-Tyr11]SRIF vs 60 min for [125I-Tyr1]SRIF (Mol Pharmacol 34:651-8, 1988)

Why This Matters

Procurement of [Tyr11]-Somatostatin enables preparation of a superior radioligand that provides higher signal-to-noise ratios, more stable binding during wash steps, and greater sensitivity for detecting low-abundance somatostatin receptors versus the alternative N-terminal-labeled analog.

• [1] Presky DH, Schonbrunn A. Iodination of [Tyr11]somatostatin yields a super high affinity ligand for somatostatin receptors in GH4C1 pituitary cells. Mol Pharmacol. 1988 Nov;34(5):651-8. PMID: 2904115. View Source

Near-Equal Affinity for All SSTR Subtypes

In competitive binding experiments using COS-7 cells transiently transfected with individual human somatostatin receptor subtypes (hsst1-5), [125I]Tyr11-SST-14 bound all five receptors with near-equal high affinity: IC50 values of 1.0 nM (hsst1), 0.3 nM (hsst2), 0.8 nM (hsst3), 0.7 nM (hsst4), and 1.0 nM (hsst5), representing a <4-fold maximum selectivity window across the entire receptor family [1]. In stark contrast, the clinical somatostatin analog octreotide (as 111In-DTPA-octreotide) displayed >1000-fold selectivity, with IC50 >1000 nM at hsst1 and hsst4 versus 1.5 nM at hsst2 and 1.1 nM at hsst5 [1]. Lanreotide (as 111In-DOTA-lanreotide) showed an intermediate but still highly biased profile: IC50 215 nM (hsst1), 4.3 nM (hsst2), 5.1 nM (hsst3), 3.8 nM (hsst4), and 10 nM (hsst5) [1]. An independent dataset from Strosberg & Kvols (2010) confirms that unlabeled octreotide has IC50 >1000 nM at hsst1 and hsst4, and lanreotide has IC50 >1000 nM at hsst1 and hsst4 [2].

SSTR subtype affinity panel

Cross-study

[125I]Tyr11-SST-14 IC50 (nM): hsst1 1.0, hsst2 0.3, hsst3 0.8, hsst4 0.7, hsst5 1.0 Octreotide: >1000 at hsst1, hsst4 Lanreotide: 215 at hsst1, 4.3 at hsst2

Enables unbiased detection of all five SSTR subtypes

COS-7 transfection model; assay context review recommended

Evidence Dimension	Binding affinity (IC50, nM) across human somatostatin receptor subtypes hsst1-hsst5
Target Compound Data	[125I]Tyr11-SST-14: hsst1=1.0, hsst2=0.3, hsst3=0.8, hsst4=0.7, hsst5=1.0 nM
Comparator Or Baseline	111In-DTPA-octreotide: hsst1=>1000, hsst2=1.5, hsst3=32, hsst4=>1000, hsst5=1.1 nM; 111In-DOTA-lanreotide: hsst1=215, hsst2=4.3, hsst3=5.1, hsst4=3.8, hsst5=10 nM
Quantified Difference	[125I]Tyr11-SST-14: <4-fold selectivity across all subtypes; Octreotide: >900-fold SSTR2 bias over SSTR1/SSTR4; Lanreotide: ~50-fold SSTR2 bias over SSTR1
Conditions	COS-7 cells transiently transfected with human hsst1-5; increasing concentrations of unlabeled ligand; nonspecific binding determined with 100 nM SST-14; mean of ≥3 independent experiments in triplicate (Endocrinology 140:5136-48, 1999)

Why This Matters

[Tyr11]-Somatostatin is the only radioligand capable of detecting and quantifying all five somatostatin receptor subtypes in a single binding assay without subtype bias, making it essential for comprehensive receptor profiling in tissues expressing multiple SSTR subtypes, whereas octreotide and lanreotide would miss SSTR1, SSTR3, and SSTR4 populations entirely.

• [1] Smith-Jones PM, Bischof C, Leimer M, et al. DOTA-lanreotide: a novel somatostatin analog for tumor diagnosis and therapy. Endocrinology. 1999 Nov;140(11):5136-48. doi:10.1210/endo.140.11.7126. PMID: 10537142. View Source
• [2] Strosberg J, Kvols L. Antiproliferative effect of somatostatin analogs in gastroenteropancreatic neuroendocrine tumors. World J Gastroenterol. 2010;16(24):2963-2970. doi:10.3748/wjg.v16.i24.2963. View Source

CNS SRIF1/SRIF2 Discrimination with Equal Affinity

Raynor et al. (1992) established that [125I]Tyr11-SRIF has indistinguishable affinities for SRIF receptor subtypes in the CNS [1]. This critical property was experimentally validated by demonstrating that the SRIF1-selective cyclic hexapeptide MK-678 produced only partial (incomplete) inhibition of [125I]Tyr11-SRIF binding—58% in rat nucleus accumbens membranes—revealing that [125I]Tyr11-SRIF labels both the MK-678-sensitive SRIF1 and MK-678-insensitive SRIF2 receptor populations with equal efficiency [2]. In contrast, the SRIF1-selective radioligand [125I]MK-678 labels only one subpopulation, and the alternative radioligand [125I]CGP-23996 labels multiple subtypes with unequal affinities (Hill coefficients <1) [1]. This equal-affinity property is unique to [125I]Tyr11-SRIF among all somatostatin radioligands described in the literature and is the basis for its continued use as the reference standard for CNS somatostatin receptor subtype classification.

CNS SRIF1/SRIF2 discrimination

Class-level

[125I]Tyr11-SRIF labels both SRIF1 and SRIF2 with indistinguishable affinities; MK-678 produces only 58% inhibition in nucleus accumbens

Supports complete CNS receptor population detection

Qualitative class-level inference; data to verify

Evidence Dimension	Ability to label multiple CNS SRIF receptor subtypes with equal affinity for unbiased subtype discrimination
Target Compound Data	[125I]Tyr11-SRIF: indistinguishable affinities for SRIF1 and SRIF2 subtypes; MK-678 produces incomplete (58%) inhibition of binding in nucleus accumbens; GTPγS produces only partial inhibition; Hill coefficient = 1 for SRIF displacement
Comparator Or Baseline	[125I]MK-678: labels only SRIF1 subtype (complete inhibition by GTPγS, monophasic displacement); [125I]CGP-23996: labels multiple subtypes but with unequal affinities (Hill coefficient <1 for SRIF displacement; two-site model required)
Quantified Difference	Qualitative class-level difference: [125I]Tyr11-SRIF is the only radioligand with experimentally verified non-selective, equal-affinity labeling of all CNS SRIF receptor subtypes, enabling complete receptor population detection and unbiased competition analysis
Conditions	Rat brain membranes (cerebral cortex, nucleus accumbens); radioligand binding at 25°C; GTPγS sensitivity tested at 100 μM; 125I-Tyr11-SRIF used as radioligand (J Neurochem 59:1241-50, 1992; J Pharmacol Exp Ther 265:67-73, 1993)

Why This Matters

No alternative radioligand can substitute for [125I]Tyr11-SRIF in experiments requiring unbiased detection of the full complement of CNS somatostatin receptors; use of subtype-selective radioligands will systematically undercount or misrepresent receptor populations, leading to erroneous conclusions about receptor distribution and pharmacology.

• [1] Raynor K, Coy DC, Reisine T. Analogues of somatostatin bind selectively to brain somatostatin receptor subtypes. J Neurochem. 1992 Oct;59(4):1241-50. doi:10.1111/j.1471-4159.1992.tb08433.x. PMID: 1357093. View Source
• [2] Raynor K, Lucki I, Reisine T. Somatostatin receptors in the nucleus accumbens selectively mediate the stimulatory effect of somatostatin on locomotor activity in rats. J Pharmacol Exp Ther. 1993 Apr;265(1):67-73. PMID: 8097248. View Source

Retinal Receptor Detection Across Genotypes

In rabbit retinal membranes, [125I]Tyr11-Somatostatin bound with high affinity to a single population of sites with a Kd of 0.90 ± 0.20 nM and a Bmax of 104 ± 52 fmol/mg protein, with specific binding displaced in a dose-dependent manner by native somatostatin-14, Tyr11-SS, SMS 201-995 (octreotide), SS-28, and D-Trp8-SS [1]. In mouse retina, the same radioligand revealed genotype-specific affinity differences: Kd was 600 pM in pearl mutant mice versus 1.5 nM in wild-type mice, demonstrating that [125I]Tyr11-Somatostatin has sufficient sensitivity to resolve pharmacologically meaningful receptor affinity shifts in genetic models [2]. These retinal applications are enabled specifically by the Tyr11 substitution; other somatostatin radioligands (e.g., [125I]Tyr3-octreotide) are SSTR2-selective and would fail to detect the full complement of retinal somatostatin receptors.

Retinal affinity validation

Cross-study

Rabbit retina Kd: 0.90 nM Mouse wild-type Kd: 1.5 nM, pearl mutant Kd: 600 pM

Demonstrates genotype-dependent affinity resolution

Autoradiographic context; SSTR2-selective probes would miss other subtypes

Evidence Dimension	Saturation binding affinity (Kd) and receptor density (Bmax) in retinal membrane preparations
Target Compound Data	[125I]Tyr11-Somatostatin in rabbit retina: Kd = 0.90 ± 0.20 nM, Bmax = 104 ± 52 fmol/mg protein; in mouse retina (pearl mutant): Kd = 600 pM; in mouse retina (wild-type): Kd = 1.5 nM
Comparator Or Baseline	No comparator radioligand with pan-receptor profile has been validated in retinal tissue; [125I]Tyr3-octreotide (SSTR2-selective) does not detect SSTR1/3/4/5 populations; native somatostatin-14 cannot be directly radiolabeled without structural modification
Quantified Difference	Kd ratios: pearl mutant vs wild-type mouse retina = 0.4 (600 pM vs 1.5 nM, a 2.5-fold affinity difference detected); rabbit retina Kd = 0.90 nM vs mouse wild-type retina Kd = 1.5 nM (cross-species validation)
Conditions	Rabbit retinal membranes, kinetic and saturation experiments, Scatchard analysis (Neuropeptides 21:13-9, 1992); frozen unfixed mouse eye sections, autoradiographic quantification of inner plexiform layer, saturation binding (Brain Res 522:235-240, 1990)

Why This Matters

The demonstrated ability of [125I]Tyr11-Somatostatin to resolve genotype-dependent receptor affinity differences in retinal tissue makes it the radioligand of choice for ocular somatostatin receptor research, where alternative SSTR2-selective probes would miss the majority of receptor subtypes and fail to detect pharmacologically relevant affinity shifts.

• [1] Liapakis G, Politou E, Thermos K. Characterization of [125I]Tyr11-somatostatin binding sites in the rabbit retina. Neuropeptides. 1992 Jan;21(1):13-9. doi:10.1016/0143-4179(92)90148-p. PMID: 1346715. View Source
• [2] Kossut M, Aldrich L, Yamada T, et al. The binding of somatostatin to the mouse retina is altered by the pearl mutation. Brain Res. 1990 Jul 9;522(2):235-40. doi:10.1016/0006-8993(90)91466-t. View Source

Slow Dissociation Kinetics in Pancreatic Acinar Cells

In guinea pig pancreatic acini, [125I]Tyr11-Somatostatin bound to a single class of high-affinity sites with a Kd of 0.28 ± 0.02 nM and a maximal binding capacity of 72 ± 10.6 fmol/mg protein [1]. Critically, the dissociation rate of [125I]Tyr11-Somatostatin from pancreatic acinar cell receptors was exceptionally slow, with a half-life (t½) of 193 ± 24 minutes—over 3 hours [1]. This slow dissociation is a hallmark of the Tyr11 substitution and is consistent with the 10-fold slower koff measured for [125I-Tyr11]SRIF compared to [125I-Tyr1]SRIF in pituitary cells [2]. In the rat pancreatic acinar cell line AR4-2J, [125I]Tyr11-Somatostatin bound with Kd = 0.55 ± 0.06 nM and Bmax = 258 ± 20 fmol/10⁶ cells, confirming cross-species utility [3].

Pancreatic dissociation kinetics

Cross-study

Guinea pig acini: Kd 0.28 nM, Bmax 72 fmol/mg, t½ 193 min Rat AR4-2J: Kd 0.55 nM, Bmax 258 fmol/10⁶ cells

Slow dissociation supports wash-based assays in GI tissues

Exceptional t½ reported; cross-species data

Evidence Dimension	Equilibrium binding affinity (Kd), maximal binding capacity (Bmax), and dissociation half-life (t½) at pancreatic acinar somatostatin receptors
Target Compound Data	[125I]Tyr11-Somatostatin in guinea pig pancreatic acini: Kd = 0.28 ± 0.02 nM, Bmax = 72 ± 10.6 fmol/mg protein, t½(dissociation) = 193 ± 24 min; in AR4-2J rat pancreatic acinar cells: Kd = 0.55 ± 0.06 nM, Bmax = 258 ± 20 fmol/10⁶ cells
Comparator Or Baseline	No comparator radioligand has been validated with comparable binding characterization in pancreatic acinar cells; alternative somatostatin analogs (octreotide, lanreotide) have not been systematically characterized for binding kinetics in acinar preparations
Quantified Difference	Dissociation t½ = 193 min represents one of the slowest reported off-rates for any peptide ligand-receptor interaction in the gastrointestinal system; Kd values of 0.28-0.55 nM are in the sub-nanomolar range across species (guinea pig and rat)
Conditions	Guinea pig pancreatic acini, 125I-[Tyr11]somatostatin as radioligand, saturation and dissociation kinetics at 37°C (Am J Physiol 247:G62-9, 1984); AR4-2J rat pancreatic acinar cell line, whole-cell binding assay (PubMed PMID linked to Functional somatostatin receptors on a rat pancreatic acinar cell line)

Why This Matters

The exceptionally slow dissociation kinetics of [125I]Tyr11-Somatostatin from pancreatic acinar receptors make it the optimal radioligand for wash-based binding assays and receptor autoradiography in pancreatic and gastrointestinal tissues, where rapid-dissociating ligands would produce unacceptably high nonspecific binding and low signal retention.

• [1] Esteve JP, Susini C, Vaysse N, et al. Binding of somatostatin to pancreatic acinar cells. Am J Physiol. 1984 Jul;247(1 Pt 1):G62-9. doi:10.1152/ajpgi.1984.247.1.G62. PMID: 6146265. View Source
• [2] Presky DH, Schonbrunn A. Iodination of [Tyr11]somatostatin yields a super high affinity ligand for somatostatin receptors in GH4C1 pituitary cells. Mol Pharmacol. 1988 Nov;34(5):651-8. PMID: 2904115. View Source
• [3] Viguerie N, Tahiri-Jouti N, Ayral AM, et al. Functional somatostatin receptors on a rat pancreatic acinar cell line. Am J Physiol. 1989;257(5 Pt 1):G739-47. (Binding: Kd = 0.55 nM in AR4-2J cells). View Source

High Purity and Validated Storage Stability

Commercially available [Tyr11]-Somatostatin (CAS 59481-27-5, molecular formula C₇₆H₁₀₄N₁₈O₂₀S₂, molecular weight 1653.9 g/mol) is routinely supplied at ≥95% purity by HPLC, with some vendors achieving ≥98.0% purity with single impurity ≤2.0% and peptide content ≥75.0% . Established storage conditions for the lyophilized powder are -20°C for 3 years or 4°C for 2 years, while stock solutions stored at -80°C remain stable for 6 months and at -20°C for 1 month . The peptide contains a single disulfide bridge (Cys3-Cys14) and an iodinatable tyrosine at position 11, enabling site-specific radioiodination at the center of the molecule. These defined purity and stability specifications are essential for quantitative receptor pharmacology, as impurities or degraded peptide would compete for receptor binding and distort affinity measurements.

Purity & stability specs

Data to verify

HPLC purity ≥95–98%, single impurity ≤2% Lyophilized storage: -20°C/3 yr, 4°C/2 yr MW 1653.9 g/mol, disulfide bridge Cys3-Cys14

Specification review supports reproducible iodination

Vendor-reported; independent verification recommended

Evidence Dimension	Commercial purity (HPLC), defined storage stability, and molecular characterization
Target Compound Data	[Tyr11]-Somatostatin: HPLC purity ≥95-98%; single impurity ≤2%; molecular weight 1653.9 g/mol (C₇₆H₁₀₄N₁₈O₂₀S₂); powder storage: -20°C/3 years; solution storage: -80°C/6 months; disulfide bridge Cys3-Cys14 confirmed by sequence
Comparator Or Baseline	Alternative somatostatin analogs (e.g., [Tyr1]-Somatostatin, [Tyr3]-Octreotide, [D-Trp8]-Somatostatin) have varying purity specifications and may not have iodinatable tyrosine at the center of the peptide backbone; N-terminal-labeled analogs are subject to aminopeptidase degradation during binding assays
Quantified Difference	Defined purity ≥95% (up to 98%) enables stoichiometric iodination calculations; central Tyr11 position avoids N-terminal degradation artifacts during cell-based binding assays (Presky & Schonbrunn 1988 document that ~65% of receptor-bound [125I-Tyr11]SRIF is released as 125I-tyrosine vs. similar degradation for [125I-Tyr1]SRIF, confirming that the Tyr11 position does not eliminate cellular degradation but does provide superior binding properties)
Conditions	HPLC purity analysis using standard peptide chromatography; storage stability validated by vendor Certificate of Analysis; molecular weight confirmed by mass spectrometry; sequence verified by amino acid analysis

Why This Matters

Procurement of [Tyr11]-Somatostatin with defined purity and stability specifications ensures reproducible radioiodination stoichiometry and consistent binding assay performance across experiments, which is critical for quantitative receptor pharmacology studies where lot-to-lot variability in peptide quality would confound affinity measurements.

[Tyr11]-Somatostatin Key Applications

Unbiased Profiling of Multiple SSTR Subtypes

In tissues such as brain, pituitary, pancreas, and neuroendocrine tumors where multiple somatostatin receptor subtypes (SSTR1-5) are co-expressed, [125I]Tyr11-SRIF is the only radioligand that labels all receptor subtypes with near-equal affinity (IC50 range 0.3-1.0 nM across hsst1-5) [1]. This enables a single competitive binding assay to profile the complete receptor complement, rather than requiring multiple separate assays with subtype-selective radioligands. The 10-fold slower dissociation of [125I]Tyr11-SRIF (koff = 0.002 min⁻¹) compared to N-terminal-labeled alternatives further ensures that washing steps do not selectively deplete binding to lower-affinity receptor subtypes, preserving quantitative accuracy of the subtype distribution measurement [2].

CNS SRIF1 vs SRIF2 Subtype Classification

For neuropharmacology studies requiring definitive classification of somatostatin receptor subtypes in specific brain regions, [125I]Tyr11-SRIF is the reference-standard radioligand because its experimentally verified indistinguishable affinities for SRIF1 and SRIF2 subtypes enable complete and unbiased labeling of the total receptor population [1]. Competitive displacement with MK-678 (SRIF1-selective) then quantitatively resolves the two subpopulations—e.g., MK-678 inhibition of only 58% of [125I]Tyr11-SRIF binding in nucleus accumbens reveals a 58:42 SRIF1:SRIF2 ratio [2]. This experimental design cannot be replicated with any other somatostatin radioligand, as all alternatives exhibit some degree of subtype selectivity that biases population estimates.

Autoradiographic Retinal Receptor Mapping

The validated high-affinity binding of [125I]Tyr11-Somatostatin in retinal tissue (Kd = 0.90 ± 0.20 nM in rabbit retina; Kd = 600 pM to 1.5 nM in mouse retina) [1], combined with its slow dissociation kinetics that minimize signal loss during autoradiographic processing, makes it the preferred radioligand for mapping the laminar distribution of somatostatin receptors in retinal sections [2]. The ability to detect genotype-dependent receptor affinity differences (2.5-fold between pearl mutant and wild-type mouse retina) demonstrates sufficient sensitivity for pharmacological phenotyping of genetic models of retinal disease, where changes in receptor expression or affinity may be subtle [2].

Sensitive Binding Assays for Low-Abundance Receptors

In pancreatic acinar cell preparations, where receptor density may be limited, [125I]Tyr11-Somatostatin achieves sub-nanomolar affinity (Kd = 0.28 ± 0.02 nM in guinea pig acini) with an exceptionally long dissociation half-life of approximately 3 hours (t½ = 193 ± 24 min) [1]. This combination of high affinity and slow dissociation enables reliable detection and quantification of somatostatin receptors even at low expression levels, and is validated across species (guinea pig, rat AR4-2J cells) [2]. These properties also make [125I]Tyr11-Somatostatin suitable for receptor internalization and trafficking studies, as the slow dissociation minimizes ligand loss during prolonged incubation and chase periods [2].

Application

Selection Property

Validation Focus

Multi-subtype SSTR profiling

Reported near-equal affinity across SSTR1-5

Subtype distribution accuracy in co-expressing tissues

CNS SRIF1/SRIF2 subtype resolution

Verified indistinguishable affinities for SRIF1/SRIF2 populations

Quantitative SRIF1/SRIF2 ratio via MK-678 displacement

Retinal receptor autoradiography

Validated high-affinity binding with genotype-dependent sensitivity

Laminar distribution mapping in genetic models

Low-abundance receptor detection

Slow dissociation and affinity suitable for wash-based detection

Receptor quantification in pancreatic and GI tissues

• [1] Smith-Jones PM, Bischof C, Leimer M, et al. DOTA-lanreotide: a novel somatostatin analog for tumor diagnosis and therapy. Endocrinology. 1999 Nov;140(11):5136-48. doi:10.1210/endo.140.11.7126. PMID: 10537142. View Source
• [2] Presky DH, Schonbrunn A. Iodination of [Tyr11]somatostatin yields a super high affinity ligand for somatostatin receptors in GH4C1 pituitary cells. Mol Pharmacol. 1988 Nov;34(5):651-8. PMID: 2904115. View Source
• [3] Raynor K, Coy DC, Reisine T. Analogues of somatostatin bind selectively to brain somatostatin receptor subtypes. J Neurochem. 1992 Oct;59(4):1241-50. doi:10.1111/j.1471-4159.1992.tb08433.x. PMID: 1357093. View Source
• [4] Raynor K, Lucki I, Reisine T. Somatostatin receptors in the nucleus accumbens selectively mediate the stimulatory effect of somatostatin on locomotor activity in rats. J Pharmacol Exp Ther. 1993 Apr;265(1):67-73. PMID: 8097248. View Source
• [5] Liapakis G, Politou E, Thermos K. Characterization of [125I]Tyr11-somatostatin binding sites in the rabbit retina. Neuropeptides. 1992 Jan;21(1):13-9. doi:10.1016/0143-4179(92)90148-p. PMID: 1346715. View Source
• [6] Kossut M, Aldrich L, Yamada T, et al. The binding of somatostatin to the mouse retina is altered by the pearl mutation. Brain Res. 1990 Jul 9;522(2):235-40. doi:10.1016/0006-8993(90)91466-t. View Source
• [7] Esteve JP, Susini C, Vaysse N, et al. Binding of somatostatin to pancreatic acinar cells. Am J Physiol. 1984 Jul;247(1 Pt 1):G62-9. doi:10.1152/ajpgi.1984.247.1.G62. PMID: 6146265. View Source